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Compound of Interest

Compound Name: Hsd17B13-IN-73

Cat. No.: B12380902 Get Quote

This document provides comprehensive guidance on the proper disposal procedures for

Hsd17B13-IN-73, a potent inhibitor of hydroxysteroid 17β-dehydrogenase 13 (HSD17B13).

Adherence to these protocols is critical for ensuring laboratory safety and environmental

protection. The following information is intended for researchers, scientists, and drug

development professionals actively engaged in laboratory settings.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Hsd17B13-IN-73 is provided below.

These characteristics are vital for understanding its behavior and potential hazards.

Property Data

CAS Number 3004661-39-3

Molecular Formula C₂₅H₂₅N₅O₄S

Molecular Weight 507.57 g/mol

Appearance Solid

Solubility Soluble in DMSO

Storage Conditions -20°C
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To minimize exposure risk, the following personal protective equipment should be worn at all

times when handling Hsd17B13-IN-73:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile).

Skin and Body Protection: A laboratory coat and other protective clothing as necessary to

prevent skin contact.

Step-by-Step Disposal Protocol
The disposal of Hsd17B13-IN-73 and its containers must be conducted in accordance with all

applicable federal, state, and local environmental regulations.

Waste Identification and Segregation:

Unused Hsd17B13-IN-73 should be treated as hazardous chemical waste.

Contaminated materials, such as empty containers, pipette tips, and gloves, must also be

segregated as hazardous waste.

Waste Collection:

Collect all waste Hsd17B13-IN-73 and contaminated materials in a designated, properly

labeled, and sealed container. The container should be made of a material compatible with

the chemical.

Disposal Method:

The primary recommended method of disposal is to entrust it to a licensed professional

waste disposal service.

Do not dispose of this chemical into the environment, drains, or sewer systems.

Container Disposal:
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Empty containers should be rinsed with an appropriate solvent. The rinsate should be

collected and treated as hazardous waste.

After thorough cleaning, the container can be disposed of or recycled in accordance with

local regulations.

Accidental Release Measures
In the event of a spill or accidental release of Hsd17B13-IN-73, the following steps should be

taken immediately:

Ensure Personal Protection: Wear the appropriate PPE, including respiratory protection if

necessary.

Containment: Prevent the material from spreading further or entering drains.

Cleanup:

For solid spills, carefully sweep up the material and place it in a sealed container for

disposal. Avoid generating dust.

For solutions, absorb the spill with an inert material (e.g., sand, vermiculite) and place it in

a sealed container for disposal.

Ventilation: Ensure the area is well-ventilated.

Decontamination: Clean the spill area thoroughly with a suitable decontamination solution.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Hsd17B13-IN-
73.
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Caption: Workflow for the safe disposal of Hsd17B13-IN-73.

To cite this document: BenchChem. [Essential Guide to the Safe Disposal of Hsd17B13-IN-
73]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12380902#hsd17b13-in-73-proper-disposal-
procedures]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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